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Compound Name:
Mast Cell Degranulating Peptide

HR-2

Cat. No.: B612611 Get Quote

Technical Support Center: Mast Cell
Degranulating Peptide HR-2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Mast Cell
Degranulating Peptide HR-2.

Frequently Asked Questions (FAQs)
Q1: What is Mast Cell Degranulating Peptide HR-2?

Mast Cell Degranulating Peptide HR-2 is a 14-amino acid linear peptide originally isolated

from the venom of the giant hornet, Vespa orientalis.[1] It is a potent secretagogue that triggers

the degranulation of mast cells, leading to the release of histamine and other inflammatory

mediators.[1]

Q2: What are the physicochemical properties of HR-2?

HR-2 is a basic and highly hydrophobic peptide. Its amino acid sequence is Phe-Leu-Pro-Leu-

Ile-Leu-Gly-Lys-Leu-Val-Lys-Gly-Leu-Leu-NH2. An analysis of its amino acid composition

reveals a significant number of hydrophobic residues and a net positive charge at neutral pH,

contributing to its solubility challenges.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612611?utm_src=pdf-interest
https://www.benchchem.com/product/b612611?utm_src=pdf-body
https://www.benchchem.com/product/b612611?utm_src=pdf-body
https://www.benchchem.com/product/b612611?utm_src=pdf-body
https://www.benchchem.com/product/b612611?utm_src=pdf-body
https://www.sb-peptide.com/support/solubility/
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: How should I store lyophilized and reconstituted HR-2?

Lyophilized HR-2 peptide should be stored at -20°C. Once reconstituted, it is recommended to

prepare aliquots to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C for

long-term stability.[2]

Troubleshooting Guide: HR-2 Solubility Issues
Researchers frequently encounter difficulties in dissolving HR-2 due to its hydrophobic nature.

The following guide provides a systematic approach to solubilizing this peptide.

Problem: Lyophilized HR-2 peptide does not dissolve in aqueous buffers (e.g., PBS, Tris

buffer).

Cause: The high hydrophobicity of HR-2 limits its solubility in aqueous solutions.

Solutions:

Initial Solvent Selection: Based on the basic nature of HR-2 (net positive charge), an acidic

solution can aid in solubilization. For highly hydrophobic peptides like HR-2, the use of an

organic solvent is often necessary.[3]

Step-wise Solubilization Protocol:

Step 1: Use an organic solvent for initial dissolution.

Add a small amount of dimethyl sulfoxide (DMSO) to the lyophilized peptide. Gently

swirl to dissolve.

Step 2: Dilute with an acidic solution.

Once the peptide is dissolved in DMSO, slowly add a 10-30% acetic acid solution

dropwise while gently vortexing.[4]

Step 3: Further dilution with aqueous buffer.

After the peptide is in the acidic solution, it can be further diluted to the desired final

concentration with your aqueous buffer of choice.
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Table 1: Recommended Solvents for HR-2

Solvent Type Recommended Solvent Rationale

Primary (for initial dissolution) Dimethyl sulfoxide (DMSO)

The high hydrophobicity of HR-

2 often requires a strong

organic solvent for initial

solubilization.[3]

Secondary (for dilution) 10-30% Acetic Acid

The basic nature of HR-2 (net

positive charge) makes it more

soluble in acidic conditions.[4]

Final Buffer PBS, Tris buffer, etc.

Once in solution, the peptide

can be diluted in the desired

experimental buffer.

Important Considerations:

Sonication: Gentle sonication can aid in the dissolution of the peptide.[5]

Warming: Slight warming (to no more than 40°C) may also improve solubility.

Avoid Vigorous Shaking: This can cause peptide aggregation.[2]

Test a Small Amount First: Before dissolving the entire stock of the peptide, it is prudent to

test the solubility of a small aliquot.

Experimental Protocols
Protocol 1: Reconstitution of HR-2 Peptide

Equilibrate the vial of lyophilized HR-2 peptide to room temperature before opening.

Add a minimal amount of DMSO to the vial to just cover the peptide powder.

Gently swirl the vial until the peptide is completely dissolved. Avoid vigorous shaking.

Slowly add 10-30% acetic acid to the dissolved peptide solution, mixing gently.
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Perform a serial dilution with your final experimental buffer to achieve the desired working

concentration.

Store the reconstituted peptide in aliquots at -20°C or -80°C.

Signaling Pathway
Mast Cell Degranulating Peptide HR-2 activates mast cells through a G protein-coupled

receptor (GPCR) called Mas-related G protein-coupled receptor X2 (MRGPRX2).[6][7][8] This

activation is independent of the classical IgE-mediated pathway. The binding of HR-2 to

MRGPRX2 initiates a downstream signaling cascade involving the Gq alpha subunit, leading to

mast cell degranulation.[7]
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Caption: HR-2 Signaling Pathway in Mast Cells.

Workflow for Troubleshooting HR-2 Solubility

The following diagram outlines a logical workflow for addressing solubility issues with HR-2.
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Caption: Troubleshooting Workflow for HR-2 Solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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